Cas no 1351644-38-6 (N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide)

• Product Name: N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• CAS No: 1351644-38-6
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 6366012
• PubChem ID: 71785281
• Update Time: 2025-05-19

N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide
• VU0532661-1
• N-methoxy-N-methyl-1-(5-methylisoxazole-3-carbonyl)azetidine-3-carboxamide
• AKOS024532856
• 1351644-38-6
• F6125-0953

• Inchi： 1S/C11H15N3O4/c1-7-4-9(12-18-7)11(16)14-5-8(6-14)10(15)13(2)17-3/h4,8H,5-6H2,1-3H3
• InChI Key： PWMGSQADWMQGMJ-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2C=C(C)ON=2)=O)C1)N(C)OC

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide

Introduction to N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide (CAS No. 1351644-38-6)

N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1351644-38-6, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including an azetidine ring, a 5-methyl-1,2-oxazole moiety, and amide functionalities, which contribute to its potential interactions with biological targets.

The significance of this compound lies in its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The presence of the N-methoxy-N-methyl substituents enhances its reactivity, making it a valuable building block for medicinal chemists. Furthermore, the 5-methyl-1,2-oxazole ring is known for its stability and ability to participate in hydrogen bonding interactions, which are crucial for binding to biological receptors. These characteristics make N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide a compelling subject for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that can modulate biological pathways associated with various diseases. The compound's structural features suggest potential applications in areas such as anti-inflammatory, anti-viral, and anti-cancer therapies. For instance, the oxazole ring has been shown to exhibit bioactivity in several pharmacological contexts, including its role in inhibiting certain enzymes and receptors involved in disease processes.

One of the most exciting aspects of N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide is its potential as a scaffold for drug design. The flexibility of the azetidine ring allows for modifications that can fine-tune its binding properties to specific targets. This adaptability is particularly valuable in the context of structure-based drug design, where the precise arrangement of atoms can significantly impact a molecule's efficacy and selectivity.

Recent studies have begun to explore the pharmacological profile of this compound. Preliminary investigations have indicated that it may possess inhibitory activity against certain enzymes relevant to inflammatory diseases. The amide functionalities within its structure are particularly interesting, as they can participate in hydrogen bonding interactions with biological targets, potentially leading to strong binding affinities. Additionally, the methoxy and methyl groups contribute to the compound's solubility and metabolic stability, which are critical factors for drug development.

The synthesis of N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yields and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations such as methylation and esterification. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, may be employed to achieve the desired product with minimal side reactions.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of agrochemicals and specialty chemicals. The oxazole ring, in particular, is widely used in agrochemical formulations due to its ability to enhance the stability and bioavailability of active ingredients.

In conclusion, N-methoxy-N-methyl-1-(5-methyl-1,2-oxazole-3-carbonyl)azetidine-3-carboxamide (CAS No. 1351644-38-6) is a promising compound with significant potential in both pharmaceutical and chemical industries. Its structural complexity and functional diversity make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery of new therapeutic agents.